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Compound of Interest

Compound Name: Methyl 2-chloropropionate

Cat. No.: B095975 Get Quote

An In-depth Technical Guide to (S)-(-)-Methyl 2-chloropropionate

For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-(-)-Methyl 2-chloropropionate, a significant chiral building block, is integral to the

asymmetric synthesis of a multitude of commercially valuable compounds. Its stereospecific

properties are pivotal in the development of pharmaceuticals and agrochemicals where

enantiomeric purity dictates biological activity and efficacy. This technical guide provides a

comprehensive overview of (S)-(-)-Methyl 2-chloropropionate, including its chemical and

physical properties, detailed experimental protocols for its synthesis, and its primary

applications in research and industry. The CAS number for (S)-(-)-Methyl 2-chloropropionate
is 73246-45-4.[1][2]

Chemical and Physical Properties
(S)-(-)-Methyl 2-chloropropionate is a colorless to very faint yellow liquid.[1] It is a flammable

liquid and vapor. The compound is recognized for its utility in asymmetric synthesis, which

allows for the creation of enantiomerically pure substances vital to the pharmaceutical industry.

[1]

Table 1: Physicochemical Properties of (S)-(-)-Methyl 2-chloropropionate
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Property Value Source(s)

CAS Number 73246-45-4 [1][2]

Molecular Formula C₄H₇ClO₂ [1]

Molecular Weight 122.55 g/mol [1][3]

Appearance
Colorless to very faint yellow

liquid
[1]

Density 1.143 g/mL at 25 °C [1][2]

Boiling Point 80 - 82 °C at 110 mmHg [1][2]

Refractive Index n20/D 1.417 [1][2]

Optical Rotation [α]²⁰/D = -26° (neat) [1]

Purity ≥96.5% (Chiral Purity) [1]

Flash Point 32 °C (89.6 °F) - closed cup

Storage Temperature
≤ -20 °C or Room Temperature

(<15°C)
[1]

Table 2: Identification and Registry Numbers

Identifier Value Source(s)

PubChem CID 135535 [3]

EC Number 412-470-8

MDL Number MFCD00062941 [1]

Beilstein Registry No. 1720589

UN Number 2933 [4]

Experimental Protocols: Synthesis
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The synthesis of (S)-(-)-Methyl 2-chloropropionate is predominantly achieved through three

methods: directional synthesis from chiral raw materials, resolution of racemates, and

asymmetric synthesis.[5] The directional synthesis method is most common due to its low cost,

simple procedure, and the high optical purity of the resulting product.[5]

Method 1: Chlorination of (R)-Methyl Lactate with a
Vilsmeier Reagent
This method involves the configurational inversion of (R)-methyl lactate using a Vilsmeier

reagent, which can be prepared from thionyl chloride or bis(trichloromethyl) carbonate.[2][5][6]

Experimental Protocol:

Preparation of the Vilsmeier Reagent:

Add thionyl chloride (SOCl₂) or bis(trichloromethyl) carbonate to a reaction vessel

equipped with a stirrer and cooled in an ice-water bath (0-10 °C).[2][6]

Slowly add N,N-dimethylformamide (DMF) or N,N-dimethylacetamide dropwise to the

vessel.[2][5] The reaction is exothermic.

Stir the mixture for 1-2 hours to obtain a colorless Vilsmeier reagent solution.[2]

Synthesis of (S)-(-)-Methyl 2-chloropropionate:

To the prepared Vilsmeier reagent solution, add a small amount of a solvent such as

dioxane.[2]

Slowly add (R)-methyl lactate dropwise to the mixed solution at a temperature of 20-30 °C.

The molar ratio of (R)-methyl lactate to the Vilsmeier reagent is typically 1:1.1 to 1:1.4.[2]

[6] The reaction is exothermic and generates gas.

After the addition is complete, heat the reaction mixture to 50-60 °C and stir for 5-8 hours.

[2][6]

Post-reaction Work-up:
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Cool the reaction mixture.

Wash the resulting solution, remove the solvent, and distill under reduced pressure to

obtain the final product, (S)-(-)-Methyl 2-chloropropionate.[2][6]

Synthesis Workflow: Vilsmeier Reagent Method

Preparation of Vilsmeier Reagent
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Caption: Workflow for the synthesis of (S)-(-)-Methyl 2-chloropropionate via Vilsmeier

reagent.

Method 2: Direct Esterification
This method involves the direct esterification of α-chloropropionic acid with methanol using a

catalyst.[7]

Experimental Protocol:

Catalyst Preparation:

Prepare a chiral hydrogen peroxide catalyst by neutralizing a sodium peroxide aqueous

solution with phosphoric acid or sodium phosphate monobasic to a pH of 9.[7]

Esterification Reaction:

Charge a reaction kettle with α-chloropropionic acid and methanol in a 1:1 molar ratio.[7]

Add the prepared hydrogen peroxide catalyst, with the amount being 5-10% of the total

raw material weight.[7]

Control the reaction temperature at 100-120 °C and react for 8-10 hours.[7]

Product Isolation:

After the reaction is complete, distill and dry the mixture to obtain (S)-(-)-Methyl 2-
chloropropionate.[7]

Applications in Research and Drug Development
(S)-(-)-Methyl 2-chloropropionate is a versatile intermediate with significant applications in

various fields, particularly in the synthesis of high-value, enantiomerically pure compounds.[1]

Pharmaceutical Synthesis: It serves as a crucial chiral starting material for active

pharmaceutical ingredients (APIs).[8][9] For example, it is used in the preparation of TIPTP, a

therapeutic agent for rheumatoid arthritis.[2] Its reactivity is valuable for creating complex

molecules with specific biological activities.[9]
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Agrochemical Production: The compound is used in the development of herbicides and

pesticides, where specific stereoisomers are often responsible for the desired activity,

enhancing crop protection.[1][9]

Flavor and Fragrance Industry: It is an intermediate in the production of various flavoring

agents and fragrances.[1]

Polymer Chemistry: It can be used as an initiator in Atom Transfer Radical Polymerization

(ATRP), a controlled radical polymerization technique.

Key Application Areas

(S)-(-)-Methyl
2-chloropropionate

Pharmaceuticals Agrochemicals Flavors & Fragrances Polymer Science
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(e.g., Arthritis Therapeutics)

Herbicides &
Pesticides Specialty Polymers

Click to download full resolution via product page

Caption: Applications of (S)-(-)-Methyl 2-chloropropionate in various industries.

Safety and Handling
(S)-(-)-Methyl 2-chloropropionate is a flammable liquid (Signal Word: Warning) and should be

handled with appropriate safety precautions.[3]

Hazard Statements: H226 (Flammable liquid and vapor), H319 (Causes serious eye

irritation), H373 (May cause damage to organs through prolonged or repeated exposure).[3]
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Precautionary Statements: P210 (Keep away from heat/sparks/open flames/hot surfaces),

P233 (Keep container tightly closed), P280 (Wear protective gloves/eye protection/face

protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).[3]

Personal Protective Equipment: Use of eye shields, gloves, and an appropriate dust mask is

recommended.

Storage: Store in a flammable liquids area. Some suppliers recommend storage at or below

-20 °C, while others suggest room temperature in a cool, dark place (<15°C).[1]

Conclusion
(S)-(-)-Methyl 2-chloropropionate is a cornerstone chiral intermediate for the synthesis of

enantiomerically pure products. Its well-defined physical and chemical properties, coupled with

established synthesis protocols, make it an invaluable tool for researchers and professionals in

drug development, agrochemical synthesis, and polymer science. Proper handling and storage

are essential to ensure safety and maintain the integrity of this reactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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